4-[7-Chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine

Specification

• Molecular Formula: C17H22ClN5O2
• Molecular Weight: 363.8 g/mol
• IUPAC Name: 4-[7-chloro-2-(3-methylmorpholin-4-yl)pyrido[2,3-d]pyrimidin-4-yl]-3-methylmorpholine
• Standard InChI: InChI=1S/C17H22ClN5O2/c1-11-9-24-7-5-22(11)16-13-3-4-14(18)19-15(13)20-17(21-16)23-6-8-25-10-12(23)2/h3-4,11-12H,5-10H2,1-2H3
• Standard InChI Key: KSIMNTLSPRRBQO-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCN1C2=NC(=NC3=C2C=CC(=N3)Cl)N4CCOCC4C

Introduction

Chemical Structure and Physicochemical Properties

Core Structural Features

The compound features a pyrido[2,3-d]pyrimidine backbone, a bicyclic system comprising fused pyridine and pyrimidine rings. Key substituents include:

• A chlorine atom at the 7-position of the pyrido[2,3-d]pyrimidine core.

• Two 3-methylmorpholine groups at the 2- and 4-positions, contributing to stereochemical complexity.

The stereochemistry is defined by the (3S,3'S) configuration, as evidenced by its IUPAC name and InChI key (KSIMNTLSPRRBQO-UHFFFAOYSA-N).

Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{17}\text{H}_{22}\text{ClN}_{5}\text{O}_{2}$
Molecular Weight	363.8 g/mol
logP (Predicted)	~2.5 (estimated via analogs)
Aqueous Solubility	Low (≤20 μM at pH 7.4)

The Canonical SMILES (CC1COCCN1C2=NC(=NC3=C2C=CC(=N3)Cl)N4CCOCC4C) highlights the connectivity of morpholine rings to the central scaffold. The chloro group enhances electrophilicity, potentially influencing binding interactions in biological systems.

Synthesis and Preparation

Key Reaction Conditions

• Catalysts: Pd(OAc)₂, Xantphos.

• Solvents: Toluene/EtOH mixtures under microwave irradiation.

• Yield: ~60–70% for final steps, based on analogous syntheses.

Biological Activities and Mechanistic Insights

Metabolic Stability and CYP Interactions

Analog studies suggest:

• CYP3A4 Time-Dependent Inhibition (TDI): Indole-containing analogs exhibit significant TDI, mitigated by azaindole substitution.

• logD Optimization: Morpholine substituents reduce lipophilicity (logD ~2.5) compared to indole analogs (logD ~3.5), improving solubility.

Comparative Analysis with Structural Analogs

Analog 1: 7-Azaindole Derivatives

• Structure: Replaces chloro with 7-azaindole.

• Activity: Retains ATR potency (IC₅₀ = 0.015 μM) with reduced CYP3A4 TDI.

• Advantage: Lower logD (1.8 vs. 2.5) enhances solubility.

Analog 2: Benzimidazole Derivatives

• Structure: Substitutes morpholine with benzimidazole.

• Activity: Improved PI3Kδ selectivity (IC₅₀ = 0.24 μM).

• Limitation: Reduced metabolic stability in hepatic microsomes.

Research Gaps and Future Directions

Unanswered Questions

• Target Engagement: No published data on binding assays or crystallography.

• Pharmacokinetics: ADME properties remain uncharacterized.

Proposed Studies

• In Vitro Profiling: Screen against kinase panels (e.g., ATR, PI3K, mTOR).

• Structural Optimization: Explore substitutions at the 7-position (e.g., fluorine, methoxy).

• CYP Inhibition Assays: Evaluate TDI risk using human liver microsomes.